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Introduction
IM156 is a potent, orally available small molecule of the biguanide class that acts as a direct

inhibitor of mitochondrial protein complex I (PC1), a key component of the electron transport

chain.[1][2] By inhibiting PC1, IM156 modulates oxidative phosphorylation (OXPHOS), leading

to a decrease in mitochondrial respiration and ATP production.[3][4] This mechanism of action

makes IM156 a promising therapeutic candidate for diseases dependent on mitochondrial

metabolism, including certain cancers and fibrotic diseases.[2][4] A critical method for

evaluating the efficacy and mechanism of action of IM156 is the measurement of the cellular

oxygen consumption rate (OCR). This document provides detailed application notes and

protocols for assessing the impact of IM156 on cellular OCR, primarily utilizing the Seahorse

XF Analyzer.
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IM156's primary molecular target is the NADH:ubiquinone oxidoreductase (Complex I) of the

mitochondrial respiratory chain. Inhibition of this complex disrupts the flow of electrons, thereby

reducing the consumption of oxygen and the production of ATP through oxidative

phosphorylation.[3] This energy stress leads to the activation of AMP-activated protein kinase

(AMPK), a central regulator of cellular energy homeostasis.[4][5][6] Activated AMPK, in turn,

can influence a variety of downstream signaling pathways, including the mTOR pathway, to

modulate cell growth, proliferation, and metabolism.[7]

Data Presentation
The following tables summarize the quantitative data regarding the effect of IM156 on cellular

metabolism.

Table 1: In Vitro Potency of IM156

Parameter Cell Line/System Value Reference

IC50 for OCR

Inhibition

Human Pulmonary

Fibroblasts (TGFβ-

stimulated)

14.7 ± 0.1 µM [4]

Potency vs. Metformin

(AMPK Activation)
Cellular Assays ~60-fold more potent [4]

IC50 for Complex I-

dependent NADH

oxidation

Purified bovine

mitochondrial

membranes

2.2 µM [3]

Table 2: Recommended Dose Range from Clinical Studies

Study Phase Population
Recommended
Phase 2 Dose
(RP2D)

Reference

Phase 1
Patients with

advanced solid tumors
800 mg QD [8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/M156-Is-a-Newly-Developed-Biguanide-That-Inhibits-Mitochondrial-Respiration-A-Chemical_fig1_341499136
https://immunomet.com/wp-content/uploads/2022/04/JPETAR2021000811_proof.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189331/
https://pubmed.ncbi.nlm.nih.gov/35502484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6223325/
https://immunomet.com/wp-content/uploads/2022/04/JPETAR2021000811_proof.pdf
https://immunomet.com/wp-content/uploads/2022/04/JPETAR2021000811_proof.pdf
https://www.researchgate.net/figure/M156-Is-a-Newly-Developed-Biguanide-That-Inhibits-Mitochondrial-Respiration-A-Chemical_fig1_341499136
https://pubmed.ncbi.nlm.nih.gov/35802288/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section provides a detailed protocol for measuring the oxygen consumption rate in

cultured cells treated with IM156 using a Seahorse XF Analyzer. This protocol is a synthesis of

established Seahorse XF protocols and specific considerations for an OXPHOS inhibitor like

IM156.[9][10][11][12][13][14]

Protocol: Measuring OCR in Cultured Cells after IM156
Treatment using Seahorse XF Analyzer
1. Materials

Cells of interest (e.g., cancer cell line, primary fibroblasts)

Cell culture medium and supplements

IM156 (reconstituted in an appropriate vehicle, e.g., DMSO)

Seahorse XF Cell Culture Microplates (24- or 96-well)

Seahorse XF Calibrant

Seahorse XF Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate,

and glutamine)

Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, Rotenone/Antimycin A)

Seahorse XF Analyzer

2. Cell Seeding

The day before the assay, seed the cells in a Seahorse XF Cell Culture Microplate at a

predetermined optimal density. The cell density should be optimized to yield a basal OCR

within the linear range of the instrument.

Ensure even cell distribution by gently swirling the plate.

Incubate the plate overnight in a CO2 incubator at 37°C.
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3. Sensor Cartridge Hydration

On the day before the assay, hydrate the Seahorse XF sensor cartridge.

Add 200 µL of Seahorse XF Calibrant to each well of the utility plate.

Place the sensor cartridge on top of the utility plate, ensuring the sensors are submerged.

Incubate the hydrated cartridge in a non-CO2 incubator at 37°C overnight.

4. IM156 Treatment

On the day of the assay, prepare fresh dilutions of IM156 in the Seahorse XF Assay Medium.

Include a vehicle-only control.

Remove the cell culture medium from the wells and wash once with pre-warmed Seahorse

XF Assay Medium.

Add the assay medium containing the desired concentrations of IM156 (or vehicle) to the

wells.

Incubate the plate in a non-CO2 incubator at 37°C for the desired pre-treatment time (e.g., 1-

2 hours). This time may need to be optimized depending on the cell type and experimental

question.

5. Seahorse XF Assay

Load the hydrated sensor cartridge with the compounds from the Mito Stress Test Kit

(Oligomycin, FCCP, Rotenone/Antimycin A) according to the manufacturer's instructions.

These compounds will be injected sequentially during the assay to measure key parameters

of mitochondrial function.

Calibrate the Seahorse XF Analyzer with the sensor cartridge.

Once calibration is complete, replace the calibrant plate with the cell culture plate containing

the IM156-treated cells.
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Start the assay. The instrument will measure the basal OCR and then the OCR after the

sequential injection of the mitochondrial inhibitors.

6. Data Analysis

After the run, normalize the OCR data to cell number or protein concentration.

Calculate the key parameters of mitochondrial respiration:

Basal Respiration: The baseline oxygen consumption rate.

ATP-linked Respiration: The decrease in OCR after the injection of Oligomycin (an ATP

synthase inhibitor).

Maximal Respiration: The maximum OCR achieved after the injection of FCCP (an

uncoupling agent).

Spare Respiratory Capacity: The difference between maximal and basal respiration.

Non-Mitochondrial Respiration: The remaining OCR after the injection of

Rotenone/Antimycin A (Complex I and III inhibitors).

Compare the OCR parameters between the vehicle-treated and IM156-treated groups.

Visualizations
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Caption: Signaling pathway of IM156 action.

Experimental Workflow for Measuring OCR
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Caption: Experimental workflow for OCR measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Using Seahorse Machine to Measure OCR and ECAR in Cancer Cells | Scilit [scilit.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12421133/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-measuring-oxygen-consumption-rate-following-im156-treatment
https://www.benchchem.com/product/b12421133?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scilit.com/publications/f5ae53bbc269270bc33e7fdb1ec59841
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Immunomet Therapeutics Inc. announces publication of “First-in-human study of IM156, a
novel biguanide oxidative phosphorylation (OXPHOS) inhibitor, in patients with advanced
solid tumors”. – Immunomet [immunomet.com]

3. researchgate.net [researchgate.net]

4. immunomet.com [immunomet.com]

5. IM156, a new AMPK activator, protects against polymicrobial sepsis - PMC
[pmc.ncbi.nlm.nih.gov]

6. IM156, a new AMPK activator, protects against polymicrobial sepsis - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. mTOR/AMPK signaling in the brain: Cell metabolism, proteostasis and survival - PMC
[pmc.ncbi.nlm.nih.gov]

8. First-in-human study of IM156, a novel potent biguanide oxidative phosphorylation
(OXPHOS) inhibitor, in patients with advanced solid tumors - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Using Seahorse Machine to Measure OCR and ECAR in Cancer Cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate
(ECAR) in Culture Cells for Assessment of the Energy Metabolism [bio-protocol.org]

11. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate
(ECAR) in Culture Cells for Assessment of the Energy Metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

12. tabaslab.com [tabaslab.com]

13. Protocol to assess bioenergetics and mitochondrial fuel usage in murine autoreactive
immunocytes using the Seahorse Extracellular Flux Analyzer - PMC [pmc.ncbi.nlm.nih.gov]

14. content.protocols.io [content.protocols.io]

To cite this document: BenchChem. [Application Notes and Protocols for Measuring Oxygen
Consumption Rate Following IM156 Treatment]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12421133/docs#application-notes-and-protocols-
for-measuring-oxygen-consumption-rate-following-im156-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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